molecular formula C7H11F3O4S B8424100 2-Methyl-2-(3,3,3-trifluoro-propane-1-sulfonyl)-propionic acid

2-Methyl-2-(3,3,3-trifluoro-propane-1-sulfonyl)-propionic acid

Cat. No.: B8424100
M. Wt: 248.22 g/mol
InChI Key: NQYUMXZGDINRHJ-UHFFFAOYSA-N
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Description

2-Methyl-2-(3,3,3-trifluoro-propane-1-sulfonyl)-propionic acid is a useful research compound. Its molecular formula is C7H11F3O4S and its molecular weight is 248.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H11F3O4S

Molecular Weight

248.22 g/mol

IUPAC Name

2-methyl-2-(3,3,3-trifluoropropylsulfonyl)propanoic acid

InChI

InChI=1S/C7H11F3O4S/c1-6(2,5(11)12)15(13,14)4-3-7(8,9)10/h3-4H2,1-2H3,(H,11,12)

InChI Key

NQYUMXZGDINRHJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C(=O)O)S(=O)(=O)CCC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Methyl-2-(3,3,3-trifluoro-propane-1-sulfonyl)-propionic acid ethyl ester (1.3 g, 4.63 mmol) is dissolved in THF/water (14 mL, 4:1 ratio) and LiOH (0.2 g, 9.27 mmol, 2 eq.) is added. The mixture is stirred for 18 h at room temperature, then concentrated under reduced pressure to remove the organic solvent. The aqueous residue is further diluted with water, washed with DCM and then acidified to pH ˜2 and extracted with DCM. The combined acidic organic extracts are concentrated to afford 0.97 g of title compound. 1H NMR (400 MHz, CHLOROFORM-d) δ ppm 1.72 (3H, s), 2.64-2.81 (2H, m), 3.46-3.6 (2H, m)
Name
2-Methyl-2-(3,3,3-trifluoro-propane-1-sulfonyl)-propionic acid ethyl ester
Quantity
1.3 g
Type
reactant
Reaction Step One
Quantity
14 mL
Type
solvent
Reaction Step One
Name
Quantity
0.2 g
Type
reactant
Reaction Step Two

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